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Compound of Interest

Compound Name: 4-Methyl-3-sulfamoylbenzoic acid

Cat. No.: B1361579

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to improve the synthesis yield of 4-Methyl-3-sulfamoylbenzoic acid.

Synthesis Overview

The synthesis of 4-Methyl-3-sulfamoylbenzoic acid is typically achieved in a two-step
process starting from p-toluic acid. The first step involves the chlorosulfonation of p-toluic acid
to yield the intermediate, 4-carboxy-2-methylbenzenesulfonyl chloride. This is followed by
amination of the sulfonyl chloride to produce the final product. Careful control of reaction
conditions is crucial for maximizing yield and purity.

Synthesis Workflow
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Overall Synthesis Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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